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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisodecyl adipate (DIDA) is a high molecular weight branched-chain aliphatic ester primarily

used as a plasticizer. This technical guide provides a comprehensive overview of its

toxicological profile and safety data, compiled from available literature and read-across data

from its structural analogue, di(2-ethylhexyl) adipate (DEHA), where specific data for DIDA is

not available. This guide is intended to serve as a resource for researchers, scientists, and

drug development professionals in evaluating the safety of DIDA. All quantitative data is

presented in structured tables, and detailed experimental protocols for key studies are

described. Additionally, relevant biological pathways and experimental workflows are visualized

using Graphviz diagrams.

Introduction
Diisodecyl adipate (DIDA), with the CAS number 27178-16-1, is a complex mixture of

isomers. It is a synthetic ester of isodecyl alcohol and adipic acid.[1] DIDA's primary application

is as a plasticizer in various polymers, valued for its low volatility and resistance to extraction.

[2] Understanding its toxicological profile is crucial for risk assessment in its various

applications, including those where human exposure is possible. Due to a lack of

comprehensive toxicological data for DIDA for certain endpoints, this guide incorporates a

read-across approach from the structurally similar and well-studied analogue, di(2-ethylhexyl)

adipate (DEHA).[3]
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Physicochemical Properties
A summary of the key physicochemical properties of Diisodecyl adipate is presented in Table

1.

Table 1: Physicochemical Properties of Diisodecyl Adipate

Property Value Reference

CAS Number 27178-16-1 [4]

Molecular Formula C₂₆H₅₀O₄ [1]

Molecular Weight 426.67 g/mol [5]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Boiling Point 240°C [1]

Melting Point -75°C [1]

Flash Point 221°C [6]

Solubility
Insoluble in water; soluble in

oil
[1]

Toxicokinetics
No specific toxicokinetic studies on Diisodecyl adipate were identified. However, based on its

structure as a diester, it is anticipated to undergo hydrolysis in the gastrointestinal tract to

isodecanol and adipic acid. The metabolic fate of its structural analogue, DEHA, has been

studied in rats and humans and provides valuable insight.

Orally administered DEHA is rapidly and almost completely absorbed in rats and humans.[7][8]

It is quickly hydrolyzed to mono(2-ethylhexyl) adipate (MEHA) and 2-ethylhexanol.[7] The

primary urinary metabolite in rats is adipic acid, while in humans, the major specific metabolite

is mono-5-carboxy-2-ethylpentyl adipate (5cx-MEPA).[2][8] Excretion is rapid, predominantly

via urine, with the majority of metabolites eliminated within 24 hours.[2] There is no significant

evidence of bioaccumulation.[7]
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The proposed metabolic pathway for DIDA, based on the metabolism of other adipate and

phthalate esters, is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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